Cas no 2549027-76-9 (6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile)

6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile is a structurally complex heterocyclic compound featuring a fused pyrrolopyrrole core functionalized with a 4-methoxyphenylpropanoyl group and a pyridine-3-carbonitrile moiety. This molecule exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive compounds targeting central nervous system (CNS) disorders or receptor modulation. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonitrile) groups enhances its versatility in medicinal chemistry applications. Its rigid, polycyclic framework may contribute to selective binding interactions, while the nitrile group offers opportunities for further derivatization. The compound's stability and synthetic accessibility make it a valuable scaffold for exploratory research in drug discovery.
6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile structure
2549027-76-9 structure
Product Name:6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile
CAS No:2549027-76-9
MF:C22H24N4O2
MW:376.451564788818
CID:5314426
PubChem ID:154831272
Update Time:2025-08-05

6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-[Hexahydro-1-[3-(4-methoxyphenyl)-1-oxopropyl]pyrrolo[3,4-b]pyrrol-5(1H)-yl]-3-pyridinecarbonitrile
    • 6-{1-[3-(4-methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile
    • 2549027-76-9
    • AKOS040726983
    • F6761-7539
    • 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile
    • Inchi: 1S/C22H24N4O2/c1-28-19-6-2-16(3-7-19)5-9-22(27)26-11-10-18-14-25(15-20(18)26)21-8-4-17(12-23)13-24-21/h2-4,6-8,13,18,20H,5,9-11,14-15H2,1H3
    • InChI Key: XSMNPXZHMLIQBA-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(=CC=1)OC)N1CCC2CN(C3C=CC(C#N)=CN=3)CC12

Computed Properties

  • Exact Mass: 376.18992602g/mol
  • Monoisotopic Mass: 376.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 632.2±55.0 °C(Predicted)
  • pka: 5.10±0.29(Predicted)

6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile Pricemore >>

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6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile Related Literature

Additional information on 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile

Comprehensive Overview of 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile (CAS No. 2549027-76-9)

6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile (CAS No. 2549027-76-9) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. This molecule features a unique combination of a pyridine-3-carbonitrile core and an octahydropyrrolo[3,4-b]pyrrole scaffold, linked via a propanoyl bridge with a 4-methoxyphenyl substituent. Such intricate architecture makes it a promising candidate for targeting specific biological pathways.

The compound's CAS No. 2549027-76-9 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics. The pyridine-3-carbonitrile moiety is known for its role in enhancing binding affinity and metabolic stability, making it a valuable fragment in drug design.

Recent trends in pharmaceutical R&D highlight the growing demand for small-molecule modulators of protein-protein interactions (PPIs). 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile fits this niche due to its ability to occupy hydrophobic pockets and engage in hydrogen bonding. Computational studies suggest its potential in neurodegenerative disease research, aligning with current interests in Alzheimer's and Parkinson's therapeutics.

Synthetic accessibility of CAS No. 2549027-76-9 has been explored through multi-step organic transformations, typically involving pyrrolidine ring formation followed by amidation and cyanation reactions. The 4-methoxyphenyl group contributes to improved solubility and bioavailability, addressing common challenges in lead optimization. These features position the compound as a versatile building block for structure-activity relationship (SAR) studies.

From a commercial perspective, suppliers of 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile often emphasize its high purity (>98% HPLC) and stability under standard storage conditions. The compound's molecular weight (379.45 g/mol) and LogP (~2.7) make it suitable for preclinical evaluation, meeting the pharmaceutical industry's demand for drug-like molecules.

Emerging applications in chemical biology leverage this compound's fluorescent properties (derived from the pyridine-3-carbonitrile group) for cellular imaging. This dual functionality as both a pharmacophore and probe molecule enhances its utility in target validation studies. Such multifunctionality is increasingly valued in precision medicine approaches.

Environmental and safety assessments of CAS No. 2549027-76-9 indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation due to its fine particulate nature. These characteristics facilitate its adoption in high-throughput screening platforms.

The intellectual property landscape shows several patents referencing 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile derivatives, particularly in oncology and inflammation. This patent activity underscores its commercial potential as a scaffold for novel therapeutics. Academic publications frequently cite its use in fragment-based drug discovery campaigns.

Analytical characterization of CAS No. 2549027-76-9 typically involves LC-MS, 1H/13C NMR, and elemental analysis. The compound exhibits characteristic NMR signals at δ 8.7 ppm (pyridine-H) and δ 3.8 ppm (methoxy protons), serving as quality control markers. These analytical protocols ensure batch-to-batch reproducibility for research applications.

Future research directions may explore the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, given its suitable linker attachment points. The growing degron technology market could significantly increase demand for such specialized building blocks. This aligns with the pharmaceutical industry's shift toward targeted protein degradation strategies.

In summary, 6-{1-[3-(4-Methoxyphenyl)propanoyl]-octahydropyrrolo[3,4-b]pyrrol-5-yl}pyridine-3-carbonitrile represents a sophisticated chemical tool with multifaceted applications in drug discovery. Its CAS No. 2549027-76-9 serves as a key identifier for researchers seeking structurally novel compounds with potential therapeutic value. The molecule's balanced physicochemical properties and synthetic tractability ensure its continued relevance in cutting-edge biomedical research.

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